Zymosterol intermediate 1c
Overview
Description
Zymosterol intermediate 1c is a ketone. It has a role as a Saccharomyces cerevisiae metabolite. It derives from a zymosterol.
Scientific Research Applications
Biosynthesis of Cholesterol
Zymosterol is identified as a key intermediate in the biosynthesis of cholesterol. Alexander and Schwenk (1957) demonstrated that zymosterol, when administered to rats, converts to cholesterol, supporting its role as a precursor in cholesterol biosynthesis (Alexander & Schwenk, 1957).
Localization in Plasma Membrane
Research by Echevarria et al. (1990) found that zymosterol predominantly locates in the plasma membrane of cultured human fibroblasts. This suggests a potential unique distribution or functional role of zymosterol in cellular membranes (Echevarria et al., 1990).
Cholesterol Synthesis Inhibition
Popják et al. (1989) demonstrated that compounds like 24(R,S),25-Iminolanosterol and triparanol interrupt the conversion of lanosterol to cholesterol, causing the accumulation of intermediates like zymosterol in cultured rat hepatoma cells. This indicates the sensitivity of zymosterol levels to cholesterol synthesis inhibitors (Popják et al., 1989).
Structural Characterization
Baranovsky et al. (2011) conducted a study on the NMR spectra of 3β-hydroxy-5α-cholane derivatives, including zymosterol synthesis intermediates, providing insights into their molecular structure and potentially aiding in further understanding their biological functions (Baranovsky et al., 2011).
Novel Sterols Synthesis Pathway
Pikuleva and Javitt (2003) reported that sterol intermediates in cholesterol synthesis, including zymosterol, are substrates for the enzyme CYP27A1. This suggests a broader role for zymosterol in sterol metabolism and potential implications for disease states related to cholesterol homeostasis (Pikuleva & Javitt, 2003).
properties
Product Name |
Zymosterol intermediate 1c |
|---|---|
Molecular Formula |
C29H46O2 |
Molecular Weight |
426.7 g/mol |
IUPAC Name |
1-[(3S,5S,10S,13R,14R,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-4-yl]ethanone |
InChI |
InChI=1S/C29H46O2/c1-18(2)8-7-9-19(3)22-12-13-23-21-10-11-25-27(20(4)30)26(31)15-17-29(25,6)24(21)14-16-28(22,23)5/h8,19,22-23,25-27,31H,7,9-17H2,1-6H3/t19-,22-,23+,25+,26+,27?,28-,29-/m1/s1 |
InChI Key |
GGLAWNOISZYLHT-FICDAWEZSA-N |
Isomeric SMILES |
C[C@H](CCC=C(C)C)[C@H]1CC[C@@H]2[C@@]1(CCC3=C2CC[C@@H]4[C@@]3(CC[C@@H](C4C(=O)C)O)C)C |
Canonical SMILES |
CC(CCC=C(C)C)C1CCC2C1(CCC3=C2CCC4C3(CCC(C4C(=O)C)O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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